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Compound of Interest

Compound Name: Dicyanomethyl acetate

CAS No.: 6625-70-3

Cat. No.: B1266724

Get Quote

Executive Summary
Dicyanomethyl acetate (CAS: 6625-70-3), often abbreviated as MAC-Ac (Masked Acyl

Cyanide - Acetyl), represents a high-utility C1-synthon in diversity-oriented synthesis. Unlike

traditional cyanide sources (HCN, TMSCN) used in Strecker reactions, MAC-Ac serves as a

safe, amphiphilic building block that enables the one-pot construction of

-amino acid derivatives and

-hydroxy esters directly from aldehydes and amines.

This guide details the application of MAC-Ac in Multi-Component Reactions (MCRs). It focuses

on its role as a "chameleon" reagent that undergoes nucleophilic addition followed by an

intramolecular [1,3]-acyl migration—a mechanism that bypasses the need for harsh hydrolysis

steps typically required in nitrile chemistry.

Key Benefits:

Safety: Avoids the use of free cyanide or highly volatile HCN precursors.
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Atom Economy: The acetyl group acts as an internal trap, facilitating product stability.

Versatility: Applicable in metal-free MCRs and transition-metal-catalyzed allylic substitutions

(e.g., Oseltamivir synthesis).

Chemical Profile & Mechanistic Insight[1][2][3][4]
The Reagent
Dicyanomethyl acetate is an electron-deficient ester derived from malononitrile.

Structure:

Reactivity: The C-H proton is highly acidic (

in DMSO) due to the two cyano groups. This allows the generation of the dicyanomethyl
anion under mild basic conditions (or even by the basicity of the amine component in MCRs).

Mechanism: The "Masked Acyl Cyanide" Concept
In MCRs, MAC-Ac functions via a cascade sequence:

Deprotonation: Generation of the nucleophile.

Addition: Attack on an electrophile (Imine or Aldehyde).

Rearrangement: An intramolecular O

N (or O

O) acyl migration.

Solvolysis: Conversion to the final ester/amide.

Pathway Visualization
The following diagram illustrates the mechanistic divergence of MAC-Ac in a 3-component

reaction with an aldehyde and an amine.
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Figure 1: Mechanistic pathway of Dicyanomethyl Acetate in a 3-component synthesis of

amino acid precursors.

Application Protocols
Protocol A: One-Pot Synthesis of N-Acetyl- -Amino Acid
Esters
Context: This protocol replaces the classical Strecker synthesis. Instead of an

-aminonitrile requiring harsh hydrolysis, this MCR yields an N-acetylated product that is easily
converted to an ester in situ.

Target Audience: Medicinal Chemists synthesizing unnatural amino acid libraries.

Materials
Aldehyde: 1.0 mmol (e.g., Benzaldehyde, aliphatic aldehydes)

Amine: 1.0 mmol (e.g., Aniline, Benzylamine, or secondary amines)

Dicyanomethyl Acetate (MAC-Ac): 1.2 mmol

Solvent: Dichloromethane (DCM) or Acetonitrile (MeCN)

Base (Optional): Triethylamine (0.1 eq) if using HCl salts of amines.

Experimental Workflow
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Imine Formation (In Situ):

In a 10 mL round-bottom flask, dissolve the aldehyde (1.0 mmol) and amine (1.0 mmol) in

anhydrous DCM (3 mL).

Add activated 4Å molecular sieves (100 mg) to accelerate imine formation.

Stir at Room Temperature (RT) for 30–60 minutes.

Note: For unhindered substrates, pre-formation is not strictly necessary; all reagents can

be mixed simultaneously, but sequential addition improves yield.

Reagent Addition:

Add Dicyanomethyl acetate (1.2 mmol) dropwise to the stirring mixture.

The reaction is typically exothermic; ensure adequate stirring.

Reaction Monitoring:

Stir at RT for 2–4 hours.

Monitor by TLC (Silica gel, Hexane:EtOAc 3:1). The disappearance of the imine/aldehyde

spot indicates completion.

Solvolysis (The "Unmasking"):

To obtain the Methyl Ester: Add Methanol (2 mL) and Potassium Carbonate (

, 2.0 eq) to the reaction mixture. Stir for 2 hours.

Mechanism:[1][2][3] This converts the intermediate nitrile/acetyl group into the methyl

ester.

Work-up:

Filter off molecular sieves/salts.

Concentrate the filtrate under reduced pressure.
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Redissolve in EtOAc, wash with water (2x) and brine (1x).

Dry over

and concentrate.

Purification:

Purify via flash column chromatography (Silica gel).

Expected Yields: 75–92% depending on steric hindrance of the amine.

Protocol B: Pd-Catalyzed Allylic Substitution
(Oseltamivir Analog Synthesis)
Context: MAC-Ac acts as a soft nucleophile in transition-metal catalyzed reactions. This

protocol is adapted from the synthesis of Tamiflu (Oseltamivir) analogs, where MAC-Ac

introduces the carboxylate equivalent.

Materials
Substrate: Allylic acetate or Allylic carbonate (1.0 mmol)

Reagent: Dicyanomethyl Acetate (1.2 mmol)

Catalyst:

(2.5 mol%)

Ligand: dppf (1,1'-Bis(diphenylphosphino)ferrocene) (5 mol%)

Solvent: THF (anhydrous)

Experimental Workflow
Catalyst Activation:

In a glovebox or under Argon, mix
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and dppf in THF (2 mL). Stir for 15 mins until the solution turns orange/red (complex
formation).

Nucleophile Preparation:

In a separate vial, dissolve Dicyanomethyl acetate (1.2 mmol) in THF (1 mL).

Note: Unlike malononitrile, MAC-Ac is acidic enough that strong deprotonation with NaH is

often unnecessary if the Pd-catalyst cycle is efficient, but adding a mild base like BSA

(N,O-Bis(trimethylsilyl)acetamide) can facilitate the reaction.

Coupling:

Add the substrate (Allylic acetate) to the catalyst solution.

Immediately add the MAC-Ac solution.

Stir at 50°C for 4–12 hours.

Work-up:

Quench with saturated

. Extract with EtOAc.[3][4]

The product will contain the

moiety.

Post-Modification:

Treat the crude product with EtOH/

to convert the dicyano-acetate group into the corresponding ethyl ester.

Data Summary & Troubleshooting
Solvent Compatibility Table
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Solvent
Solubility of MAC-
Ac

Reaction Rate
(MCR)

Recommendation

DCM High Fast
Preferred for general

MCRs.

THF High Moderate
Best for Pd-catalyzed

reactions.

MeCN High Fast
Good alternative to

DCM; easier work-up.

Ethanol High Slow

Causes premature

solvolysis; avoid in

Step 1.

Water Low N/A
Incompatible

(hydrolysis risk).

Troubleshooting Guide
Issue: Low Yield in MCR.

Cause: Imine formation was incomplete before MAC-Ac addition.

Solution: Use molecular sieves or extend the pre-stirring time of Aldehyde + Amine.

Issue: Product Hydrolysis.

Cause: Wet solvents.

Solution: The MAC reagent is moisture sensitive. Ensure anhydrous conditions until the

solvolysis step is intentionally triggered.

Issue: No Reaction with Secondary Amines.

Cause: Steric bulk prevents the initial nucleophilic attack.

Solution: Switch solvent to MeCN and heat to 40°C.
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Decision Logic for Protocol Selection
The following diagram guides the researcher in selecting the appropriate MAC-Ac workflow

based on the starting material.
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Figure 2: Decision tree for selecting the appropriate Dicyanomethyl acetate protocol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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